2-[[3-Cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]-N-[(4-methoxyphenyl)methyl]acetamide
2-[[3-Cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]-N-[(4-methoxyphenyl)methyl]acetamide
Brand Name:
Vulcanchem
CAS No.:
626227-51-8
VCID:
VC0460726
InChI:
InChI=1S/C22H22F3N3O2S/c1-30-15-9-7-14(8-10-15)12-27-19(29)13-31-21-17(11-26)20(22(23,24)25)16-5-3-2-4-6-18(16)28-21/h7-10H,2-6,12-13H2,1H3,(H,27,29)
SMILES:
COC1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(CCCCC3)C(=C2C#N)C(F)(F)F
Molecular Formula:
C22H22F3N3O2S
Molecular Weight:
449.5g/mol
2-[[3-Cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]-N-[(4-methoxyphenyl)methyl]acetamide
CAS No.: 626227-51-8
Main Products
VCID: VC0460726
Molecular Formula: C22H22F3N3O2S
Molecular Weight: 449.5g/mol
CAS No. | 626227-51-8 |
---|---|
Product Name | 2-[[3-Cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]-N-[(4-methoxyphenyl)methyl]acetamide |
Molecular Formula | C22H22F3N3O2S |
Molecular Weight | 449.5g/mol |
IUPAC Name | 2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]-N-[(4-methoxyphenyl)methyl]acetamide |
Standard InChI | InChI=1S/C22H22F3N3O2S/c1-30-15-9-7-14(8-10-15)12-27-19(29)13-31-21-17(11-26)20(22(23,24)25)16-5-3-2-4-6-18(16)28-21/h7-10H,2-6,12-13H2,1H3,(H,27,29) |
Standard InChIKey | QUYVDAGDRIZLEF-UHFFFAOYSA-N |
SMILES | COC1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(CCCCC3)C(=C2C#N)C(F)(F)F |
Canonical SMILES | COC1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(CCCCC3)C(=C2C#N)C(F)(F)F |
PubChem Compound | 3154956 |
Last Modified | Nov 13 2021 |
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